Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H5ClF3NO2 B137295 4-amino-3-chloro-5-(trifluoromethyl)benzoic Acid CAS No. 95656-52-3

4-amino-3-chloro-5-(trifluoromethyl)benzoic Acid

Cat. No. B137295
CAS RN: 95656-52-3
M. Wt: 239.58 g/mol
InChI Key: LZLSLGVFHCTZAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07326722B2

Procedure details

7.8 g (40 mmol) of 4-amino-5-trifluoromethylbenzoic acid in 80 ml of chloroform are placed in a 500 ml round-bottomed flask in the presence of 9.97 ml (50 mmol) of sulphuryl chloride, and the mixture is stirred under reflux overnight.
Name
4-amino-5-trifluoromethylbenzoic acid
Quantity
7.8 g
Type
reactant
Reaction Step One
Name
sulphuryl chloride
Quantity
9.97 mL
Type
reactant
Reaction Step One
Name
chloroform
Quantity
80 mL
Type
solvent
Reaction Step One
Name
4-Amino-3-chloro-5-trifluoromethylbenzoic acid

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[C:10]([C:11]([F:14])([F:13])[F:12])=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.S(Cl)([Cl:18])(=O)=O>C(Cl)(Cl)Cl>[NH2:1][C:2]1[C:10]([C:11]([F:12])([F:13])[F:14])=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[Cl:18]

Inputs

Step One
Name
4-amino-5-trifluoromethylbenzoic acid
Quantity
7.8 g
Type
reactant
Smiles
NC1=CC=C(C(=O)O)C=C1C(F)(F)F
Name
sulphuryl chloride
Quantity
9.97 mL
Type
reactant
Smiles
S(=O)(=O)(Cl)Cl
Name
chloroform
Quantity
80 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
the mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux overnight
Duration
8 (± 8) h

Outcomes

Product
Name
4-Amino-3-chloro-5-trifluoromethylbenzoic acid
Type
Smiles
NC1=C(C=C(C(=O)O)C=C1C(F)(F)F)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.